Cas no 68353-23-1 (14-\u200bFormyldihydrorutaeca\u200brpine)

14-\u200bFormyldihydrorutaeca\u200brpine Properties

Names and Identifiers

• 14-Formyldihydrorutaecarpine
• 14-formyl-8,13,13b,14-tetrahydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
• 14-Formyl-dihydrorutecarpin
• 7,8,13,13b-Tetrahydro-5-oxoindolo[2',3':3,4]pyrido[2,1-b]quinazoline-14(5H)-carboxaldehyde
• 14-Oxo-2,3,10,11,12,21-hexahydro-1H-yohimban-21-carbaldehyde
• CID 133645867
• 68353-23-1
• +Expand

• InChIKey： JUVKOVVIBPSXTO-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H15N3O2/c23-11-22-16-8-4-2-6-14(16)19(24)21-10-9-13-12-5-1-3-7-15(12)20-17(13)18(21)22/h1-8,11,18,20H,9-10H2
• SMILES： O=CN1C2N(CCc3c2[nH]c2ccccc32)C(=O)c2ccccc12

Computed Properties

• Exact Mass: 317.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.136827821g/mol
• Heavy Atom Count: 24
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• LogP: 3.48020
• PSA: 56.41000
• Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),